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Compound of Interest

Compound Name: Tetrahydrocortisone acetate

Cat. No.: B104431 Get Quote

An In-depth Technical Guide to Tetrahydrocortisone Acetate

Introduction
Tetrahydrocortisone acetate is a steroid molecule of significant interest in the study of

glucocorticoid metabolism. It serves as a crucial intermediate in the metabolic pathway of

cortisone and is a synthetic precursor for obtaining key metabolites for research purposes. This

document provides a comprehensive overview of its chemical structure, properties, synthesis,

and biological relevance, tailored for researchers and professionals in drug development and

chemical biology.

Chemical Structure and Properties
Tetrahydrocortisone acetate, also known as 3α,5β-tetrahydrocortisone acetate, is a

saturated derivative of cortisone acetate. The core structure is a pregnane steroid skeleton.

Chemical Identifiers and Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b104431?utm_src=pdf-interest
https://www.benchchem.com/product/b104431?utm_src=pdf-body
https://www.benchchem.com/product/b104431?utm_src=pdf-body
https://www.benchchem.com/product/b104431?utm_src=pdf-body
https://www.benchchem.com/product/b104431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

[2-[(3R,5R,10S,13S,17R)-3,17-

dihydroxy-10,13-dimethyl-11-

oxo-

2,3,4,5,6,7,8,9,12,14,15,16-

dodecahydro-1H-

cyclopenta[a]phenanthren-17-

yl]-2-oxoethyl] acetate

[1]

Molecular Formula C23H34O6 [1][2]

Molecular Weight 406.51 g/mol [2]

PubChem CID 6710698 [1][3]

CAS Number 17736-20-8 [4]

Synonyms
Tetrahydrocortisone-21-

acetate
[1]

Synthesis of Tetrahydrocortisone Acetate
A notable synthetic route to obtain 3α,5β-tetrahydrocortisone acetate has been developed

using cortisone acetate as the starting material. This pathway is part of a broader synthesis

aimed at producing tetrahydrocortisone 3-glucuronide.[5]

Experimental Protocol: Synthesis of 3α,5β-
Tetrahydrocortisone Acetate (5)
This protocol is adapted from a novel synthesis of tetrahydrocortisone 3-glucuronide.[5] The

key step involves the stereoselective reduction of the C-3 carbonyl group of 5β-

dihydrocortisone acetate (8).

Step 1: Synthesis of 5β-dihydrocortisone acetate (8) from Cortisone Acetate

Hydrogenation: Cortisone acetate is subjected to hydrogenation. A common method involves

using a palladium on calcium carbonate (Pd-CaCO3) catalyst in the presence of pyridine.

This selectively reduces the double bond in the A-ring of the steroid.
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Step 2: Reduction of 5β-dihydrocortisone acetate (8) to 3α,5β-tetrahydrocortisone acetate (5)

Reaction Setup: 5β-dihydrocortisone acetate (8) is dissolved in a suitable anhydrous solvent,

such as tetrahydrofuran (THF).

Reduction: The solution is cooled to 0°C. Lithium tri-tert-butoxyaluminum hydride

(LiAl(OCMe3)3H) is then added as the reducing agent. This specific hydride is used for its

stereoselectivity in reducing the C-3 carbonyl group to a 3α-hydroxyl group.[5]

Monitoring and Quenching: The reaction is monitored for completion. Upon completion, it is

carefully quenched.

Workup and Purification: The product, 3α,5β-tetrahydrocortisone acetate (5), is isolated

and purified using standard techniques such as column chromatography. This method has

been reported to yield the desired product in approximately 71% yield.[5]

Starting Material

Intermediate

Product

Cortisone Acetate

5β-dihydrocortisone acetate

a) H2, Pd-CaCO3, pyridine

3α,5β-Tetrahydrocortisone Acetate

b) LiAl(OCMe3)3H, THF, 0°C
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Click to download full resolution via product page

Caption: Synthesis of 3α,5β-Tetrahydrocortisone Acetate.

Biological Significance and Metabolic Pathway
Tetrahydrocortisone is an inactive metabolite of cortisone.[6] In the body, cortisone is

metabolized in the liver and other tissues to hydrogenated forms, including tetrahydrocortisone

and tetrahydrocortisol.[7][8] These metabolites are then typically conjugated, for instance with

glucuronic acid, to increase their water solubility for excretion in the urine.[7][8]

Tetrahydrocortisone acetate is a key intermediate in the laboratory synthesis of

tetrahydrocortisone 3-glucuronide, a major urinary metabolite.[2][5] The study of these

metabolic pathways is essential for understanding various endocrine diseases.
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Caption: Metabolic Pathway of Cortisone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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